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Compound of Interest

Compound Name: Sodium octanoate

CAS No.: 1984-06-1

Cat. No.: B1260233 Get Quote

Executive Summary
Sodium Octanoate (Sodium Caprylate, C8) is a medium-chain fatty acid salt that serves as a

critical functional excipient in biopharmaceuticals. Unlike passive buffers, it acts as an active

physicochemical modulator. Its amphiphilic structure allows it to function as a protein stabilizer

(specifically for Albumin), a permeation enhancer for oral macromolecule delivery, and a

selective precipitating agent in plasma fractionation.

This guide moves beyond basic datasheets to explore the mechanistic causality of these

applications, providing researchers with self-validating protocols and authoritative grounding.

Physicochemical Characterization
Understanding the thermodynamic behavior of Sodium Octanoate is prerequisite to its

application. As an amphiphile, its behavior changes drastically above its Critical Micelle

Concentration (CMC).
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Property Value Context for Researchers

IUPAC Name Sodium octanoate Common: Sodium caprylate

CAS Number 1984-06-1
Verification key for regulatory

filings

Molecular Weight 166.19 g/mol
Essential for molarity

calculations

Solubility (Water) > 50 mg/mL
Highly soluble; forms clear

solutions

pKa (Acid) ~4.89
Effective buffering range is

limited; use as salt

CMC (Water, 25°C) 350 – 400 mM

Critical: High CMC compared

to C10 (Caprate). Micelles

form only at high

concentrations (~6% w/v).

Log P ~1.3 (Acid form)
Moderate lipophilicity; drives

membrane interaction

The Amphiphilic Advantage
Sodium Octanoate possesses a short hydrophobic tail (C8) and a hydrophilic head.

Below CMC: Monomers bind to hydrophobic pockets of proteins (e.g., Albumin), stabilizing

them.

Above CMC: Micelles act as detergents, potentially disrupting cell membranes (permeation

enhancement) or solubilizing lipids.

Mechanism of Action: Protein Stabilization
The primary industrial use of Sodium Octanoate is the stabilization of Human Serum Albumin

(HSA) during pasteurization (60°C for 10 hours) to inactivate viruses.

Mechanistic Pathway: The Sudlow Site Lock
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Sodium Octanoate does not merely "buffer" the solution; it acts as a specific ligand.

Binding: The C8 tail inserts into Sudlow Site II (Subdomain IIIA) of the albumin molecule.

Energetic Stabilization: This binding increases the free energy required to unfold the protein (

).

Cross-Linking Effect: It acts as a "molecular staple," preventing the exposure of hydrophobic

residues that trigger thermal aggregation.

Figure 1: Mechanism of Albumin Stabilization by Sodium Octanoate
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Figure 1: Sodium Octanoate acts as a specific ligand, binding to Sudlow Site II to prevent

thermal denaturation.

Mechanism of Action: Permeation Enhancement
For drug delivery (e.g., oral peptides), Sodium Octanoate is used to transiently breach the

intestinal epithelial barrier.

Dual-Action Mechanism
Paracellular (Tight Junctions): Sodium Octanoate modulates Tight Junction (TJ) proteins. It

triggers the removal of tricellulin and claudin-5 from the junctional complex, loosening the

seal between cells.
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Transcellular (Membrane Fluidization): At higher concentrations, it inserts into the lipid

bilayer, increasing fluidity and allowing hydrophilic drugs to pass through the cell.

Expert Insight: While Sodium Caprate (C10) is more potent, Sodium Octanoate (C8) is often

preferred when a milder surfactant effect is required to balance toxicity vs. permeability.

Figure 2: Dual Mechanism of Permeation Enhancement (Paracellular & Transcellular)
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Figure 2: Sodium Octanoate enhances absorption via tight junction modulation and

membrane fluidization.

Experimental Protocols
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Protocol A: Caprylate Precipitation (Plasma
Fractionation)
Objective: Purify Albumin by selectively precipitating globulins and impurities from Cohn

Fraction IV. Principle: Caprylate stabilizes albumin (keeping it soluble) while the acidic pH and

heat denature/precipitate unstable globulins.

Reagents:

Cohn Fraction IV-1 effluent.

Sodium Caprylate (solid or 1M stock).

1M Acetic Acid / 1M NaOH (for pH adjustment).

Step-by-Step Workflow:

Preparation: Bring the Fraction IV-1 effluent to 20°C.

Addition: Add Sodium Caprylate to a final concentration of 10 g/L (approx 60 mM).

Note: Ensure slow addition with stirring to prevent local high-concentration shock.

Adjustment: Adjust pH to 5.4 ± 0.05 using Acetic Acid.

Why? This pH is near the isoelectric point of many globulins (causing precipitation) but

albumin remains soluble due to Caprylate binding.

Incubation: Heat to 25–30°C and incubate for 6 hours.

Critical Control: Maintain pH 5.4 throughout. Drifting >5.8 solubilizes impurities; <5.2

precipitates albumin.

Separation: Centrifuge or filter (using diatomaceous earth).

Supernatant: Contains Purified Albumin.

Pellet: Contains Globulins/Impurities.
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Figure 3: Caprylate Precipitation Workflow for Albumin Purification
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Figure 3: Workflow for selectively precipitating impurities while retaining Albumin.

Protocol B: Albumin Pasteurization Formulation
Objective: Prepare 5-20% HSA solution for heat treatment.

Ratio: Maintain a molar ratio of Stabilizer : Albumin of at least 5:1.

Formulation:
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Sodium Caprylate: 4 mM (typical for 5% HSA) to 20 mM.

N-Acetyltryptophan (NAT): Often used as a co-stabilizer (4 mM).

Process: Heat at 60°C ± 0.5°C for 10 hours.

Validation: Assess aggregation via SEC-HPLC. Monomer content should remain >95%.

Safety & Handling
Toxicity: Low acute toxicity (LD50 > 2000 mg/kg in rabbits).

Clinical Side Effects: High IV doses can cause "caprylate toxicity" (hypoglycemia,

hyperventilation) due to interference with fatty acid metabolism.

Handling: Hygroscopic powder.[1] Store in a cool, dry place. Irritating to eyes/skin (Xi).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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